Cas no 1804689-79-9 (4-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde)

• Product Name: 4-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde
• CAS No: 1804689-79-9
• MF: C₉H₄BrF₆NO₂
• MW: 352.027982711792
• CID: 4845646
• Update Time: 2025-10-23

4-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde

• Inchi： 1S/C9H4BrF6NO2/c10-2-4-1-5(3-18)17-7(19-9(14,15)16)6(4)8(11,12)13/h1,3H,2H2
• InChI Key： BCPBYBMDBWFIAZ-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=O)N=C(C=1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 321
• XLogP3: 3.6
• Topological Polar Surface Area: 39.2

Additional information on 4-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde

Research Briefing on 4-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde (CAS: 1804689-79-9)

In recent years, the compound 4-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde (CAS: 1804689-79-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic aldehyde derivative, characterized by its unique trifluoromethoxy and trifluoromethyl substituents, has emerged as a versatile intermediate in the synthesis of novel bioactive molecules. Its structural features make it particularly valuable for the development of pharmaceuticals targeting central nervous system disorders, inflammatory diseases, and oncology applications.

Recent studies have focused on the synthetic applications of this compound, particularly in palladium-catalyzed cross-coupling reactions. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its efficacy as a key building block for the preparation of pyridine-based kinase inhibitors. The bromomethyl group at the 4-position serves as an excellent handle for further functionalization, while the aldehyde moiety at the 6-position allows for diverse derivatization strategies through reductive amination or condensation reactions.

Pharmacological investigations have revealed that derivatives synthesized from this scaffold exhibit improved blood-brain barrier penetration compared to their non-fluorinated analogs. This property is attributed to the presence of the trifluoromethoxy group, which enhances lipophilicity while maintaining metabolic stability. Computational studies suggest that the compound's unique electronic properties, resulting from the electron-withdrawing effects of the trifluoromethyl groups, contribute to enhanced binding affinity with various biological targets.

In drug discovery programs, this intermediate has been particularly valuable for the development of selective serotonin reuptake inhibitors (SSRIs) and dopamine receptor modulators. A recent patent application (WO2023056321) describes its use in creating novel antipsychotic candidates with reduced extrapyramidal side effects. The compound's versatility is further demonstrated by its incorporation into PROTAC (PROteolysis TArgeting Chimera) molecules, where it serves as a linker between target-binding and E3 ligase-recruiting moieties.

From a synthetic chemistry perspective, recent methodological advances have improved the scalability of its production. A 2024 study in Organic Process Research & Development reported an optimized three-step synthesis from commercially available 2,3-dichloro-5-(trifluoromethyl)pyridine, achieving an overall yield of 68% with excellent purity (>99%). This development addresses previous challenges in large-scale production, making the compound more accessible for medicinal chemistry programs.

Safety and toxicological studies indicate that proper handling precautions are necessary due to the compound's bromomethyl functionality, which is a potential alkylating agent. However, its stability under standard laboratory conditions and relatively low vapor pressure make it manageable for routine synthetic applications. Current research directions include exploring its use in radiopharmaceutical development, where the bromine atom offers potential for isotopic substitution with fluorine-18 for PET imaging applications.

In conclusion, 4-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde represents a highly valuable chemical building block with broad applications in medicinal chemistry. Its unique combination of functional groups and demonstrated utility in diverse therapeutic areas suggest it will remain an important tool for drug discovery in the coming years. Future research directions may focus on expanding its applications in targeted protein degradation and the development of CNS-penetrant therapeutics.